Cas no 287119-84-0 (Methyl 2-(2-methyl-5-nitrophenyl)acetate)
287119-84-0 structure
Product Name:Methyl 2-(2-methyl-5-nitrophenyl)acetate
CAS No:287119-84-0
MF:C10H11NO4
MW:209.198642969131
CID:843255
PubChem ID:46738291
Update Time:2025-04-19
Methyl 2-(2-methyl-5-nitrophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(2-methyl-5-nitrophenyl)acetate
- Benzeneacetic acid, 2-methyl-5-nitro-, methyl ester
- G81333
- SCHEMBL502591
- DB-334743
- CS-0450481
- 287119-84-0
- Methyl (2-methyl-5-nitrophenyl)acetate
- 2-(2-Methyl-5-nitrophenyl)acetic acid methyl ester
- DTXSID30674298
- Methyl2-(2-methyl-5-nitrophenyl)acetate
- PXDGHWZWDUIGSL-UHFFFAOYSA-N
- (2-Methyl-5-nitro-phenyl)-acetic acid methyl ester
-
- Inchi: 1S/C10H11NO4/c1-7-3-4-9(11(13)14)5-8(7)6-10(12)15-2/h3-5H,6H2,1-2H3
- InChI Key: PXDGHWZWDUIGSL-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=C(C=CC=1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 209.06880783g/mol
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.1Ų
Methyl 2-(2-methyl-5-nitrophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521148-1g |
Methyl 2-(2-methyl-5-nitrophenyl)acetate |
287119-84-0 | 98% | 1g |
¥3542.00 | 2024-05-20 | |
| Crysdot LLC | CD12088356-1g |
Methyl 2-(2-methyl-5-nitrophenyl)acetate |
287119-84-0 | 95+% | 1g |
$455 | 2024-07-24 |
Methyl 2-(2-methyl-5-nitrophenyl)acetate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
287119-84-0 (Methyl 2-(2-methyl-5-nitrophenyl)acetate) Related Products
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